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Compound of Interest

Compound Name: Gpx4-IN-3

Cat. No.: B8201784

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Gpx4-IN-3, a potent and
selective inhibitor of Glutathione Peroxidase 4 (GPX4). Gpx4-IN-3 serves as a valuable
research tool for studying ferroptosis, a form of regulated cell death driven by iron-dependent
lipid peroxidation. This document details the compound's mechanism of action,
physicochemical properties, and its activity in both in vitro and in vivo models. Furthermore, it
provides detailed experimental protocols and visual diagrams of the relevant signaling
pathways to facilitate its application in research and drug development.
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Property Value Source
CAS Number 2761004-85-5 (1213415161718 10][11]
Synonyms GP-Xfl inhibitor 26a, PHGPXx B4
Inhibitor 26a
Molecular Formula C29H24CIN303S [11[3114]
Molecular Weight 530.04 g/mol [L121131141161191
Appearance Solid [1112]13]1[9]
Purity >98% [3]

- DMSO: 67.5 mg/mL (127.35
Solubility . [2][3]
mM), Chloroform: Soluble

Powder: -20°C for 3 years, 4°C
Storage for 2 years. In solvent (-80°C): [1][2]
6 months; (-20°C): 1 month.

Mechanism of Action

Gpx4-IN-3 is a potent inhibitor of Glutathione Peroxidase 4 (GPX4), a key enzyme that protects
cells from ferroptosis by reducing lipid hydroperoxides to non-toxic lipid alcohols, using
glutathione (GSH) as a cofactor.[12][13][14][15][16] By directly inhibiting GPX4, Gpx4-IN-3
leads to the accumulation of lipid peroxides, particularly on polyunsaturated fatty acids within
cellular membranes.[1] This unchecked lipid peroxidation disrupts membrane integrity, leading
to an increase in reactive oxygen species (ROS) and ultimately culminating in ferroptotic cell
death.[1][6] The effects of Gpx4-IN-3 can be reversed by the ferroptosis inhibitor Ferrostatin-1,
which acts as a radical-trapping antioxidant.[1]

Signaling Pathway of Gpx4-IN-3-Induced Ferroptosis
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General Experimental Workflow for Gpx4-IN-3 Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.thermofisher.com/us/en/home/references/protocols/cell-and-tissue-analysis/protocols/vybrant-mtt-cell-proliferation-assay-protocol.html
https://www.thermofisher.com/us/en/home/references/protocols/cell-and-tissue-analysis/protocols/vybrant-mtt-cell-proliferation-assay-protocol.html
https://broadpharm.com/protocol_files/cell_viability_assays
https://www.wjgnet.com/1007-9327/full/v31/i41/111174.htm
https://www.bio-techne.com/resources/protocols-troubleshooting/improving-take-and-growth-of-mouse-xenografts-with-cultrex-bme
https://www.bio-techne.com/resources/protocols-troubleshooting/improving-take-and-growth-of-mouse-xenografts-with-cultrex-bme
https://www.researchgate.net/figure/Schematic-diagram-of-ferroptosis_fig1_361293063
http://www.protocol-online.org/prot/Protocols/Xenograft-Tumor-Model-Protocol-3810.html
https://www.protocols.io/view/flow-cytometry-measurements-of-lipid-peroxidation-dm6gp92x1vzp/v1
https://experiments.springernature.com/articles/10.1007/978-1-0716-3433-2_6
https://experiments.springernature.com/articles/10.1007/978-1-0716-3433-2_6
https://tumor.informatics.jax.org/mtbwi/live/www/html/SOCHelp.html
https://www.medchemexpress.com/gpx4-in-3.html
https://www.researchgate.net/figure/Schematic-diagram-of-the-ferroptosis-signaling-pathway-The-ferroptosis-pathway-is_fig1_354186010
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.abpbio.com/wp-content/uploads/2023/12/C258.pdf
https://en.wikipedia.org/wiki/IC50
https://www.rockland.com/resources/the-ferroptosis-pathway/
https://www.benchchem.com/product/b8201784#gpx4-in-3-cas-number-2761004-85-5
https://www.benchchem.com/product/b8201784#gpx4-in-3-cas-number-2761004-85-5
https://www.benchchem.com/product/b8201784#gpx4-in-3-cas-number-2761004-85-5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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